![molecular formula C16H14ClN3OS B2713547 2-chloro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide CAS No. 1448059-77-5](/img/structure/B2713547.png)
2-chloro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex. It belongs to the class of organic compounds known as benzenesulfonamides, which are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .Physical And Chemical Properties Analysis
The average weight of this compound is 437.963, and its monoisotopic weight is 437.063460608 . Its chemical formula is C19H20ClN3O3S2 .Scientific Research Applications
Heterocyclic Synthesis Applications
The research on compounds related to 2-chloro-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide has been focused on their synthesis and application in the creation of diverse heterocyclic compounds. For instance, the synthesis of thiophenylhydrazonoacetates has been explored for generating various nitrogen-containing heterocycles, such as pyrazoles, isoxazoles, and pyrimidines, highlighting the chemical versatility and potential pharmacological relevance of these structures (Mohareb et al., 2004). Additionally, studies on the synthesis of new thieno[2,3-d]pyrimidine derivatives have demonstrated the utility of thiophene derivatives in accessing a wide range of biologically interesting frameworks (Abdelrazek et al., 2008).
Crystallographic and Structural Analysis
The crystal structure of related compounds, such as 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, has been determined, providing insights into the molecular arrangement and potential interaction patterns that could influence biological activity. This type of research contributes to understanding the structural basis of activity and can aid in the design of new compounds with enhanced properties (Sharma et al., 2016).
Anticancer and Antitumor Agents
Another area of interest is the synthesis and evaluation of compounds for potential anticancer activities. For example, the synthesis of bis-pyrazolyl-thiazoles incorporating the thiophene moiety has been undertaken, with some derivatives showing promising activities against hepatocellular carcinoma cell lines. This research avenue is crucial for the discovery of novel anticancer agents (Gomha et al., 2016).
Novel Heterocyclic Compounds Synthesis
Efforts to synthesize novel heterocyclic compounds integrating various functional groups and core structures have led to the development of new chemical entities. These compounds are of interest for their potential applications in medicinal chemistry and as tools for biological research (Kariuki et al., 2022).
properties
IUPAC Name |
2-chloro-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3OS/c17-13-5-2-1-4-12(13)16(21)18-8-10-20-9-7-14(19-20)15-6-3-11-22-15/h1-7,9,11H,8,10H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFDCNFKEEXMHFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCCN2C=CC(=N2)C3=CC=CS3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.